![molecular formula C14H12F2N2O2 B2379827 2-[(2,4-Difluorophenoxy)methyl]benzohydrazide CAS No. 832739-44-3](/img/structure/B2379827.png)
2-[(2,4-Difluorophenoxy)methyl]benzohydrazide
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Description
2-[(2,4-Difluorophenoxy)methyl]benzohydrazide is a chemical compound with the molecular formula C14H12F2N2O2 . It is a subject of interest in various research and development activities .
Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C14H12F2N2O2. It has an average mass of 278.254 Da and a monoisotopic mass of 278.086670 Da .Scientific Research Applications
Synthesis and Antioxidant Activity
- Antioxidant Activity : A study demonstrated the synthesis of benzohydrazide derivatives and evaluated their in vitro antioxidant activity. These compounds exhibited significant antioxidant properties, suggesting their potential in related applications (Dighade & Parikh, 2017).
Chemical Synthesis and Structural Analysis
- Microwave-Aided Synthesis : Research on 2-Hydroxy-N′-(4-fluorobenzoyl)benzohydrazide, a related compound, involved microwave-aided synthesis, indicating advanced techniques for synthesizing benzohydrazide derivatives (Santosa et al., 2019).
- Crystal Structure Analysis : Studies have explored the crystal structures of various benzohydrazide derivatives, providing insights into their molecular configurations (Fun et al., 2008).
Biological Activities and Applications
- Anticancer Activity : Certain benzohydrazide derivatives have shown potential in anticancer applications. They were evaluated for their effects on breast cancer cells and VEGF inhibition (Ali, 2016).
- Antimicrobial Properties : Some benzohydrazide derivatives demonstrated significant antibacterial activities, suggesting their potential in antimicrobial applications (Shaikh, 2013).
- Ulcer Prevention : Research on a specific benzohydrazide derivative indicated its potential in preventing gastric ulcers in animal models (Tayeby et al., 2017).
Enzyme Inhibition and Neuroprotective Effects
- Cholinesterase Inhibitors : Benzohydrazide derivatives have been explored as inhibitors of acetylcholinesterase and butyrylcholinesterase, important in Alzheimer’s disease research (Kausar et al., 2021).
Antioxidant and Anti-Inflammatory Effects
- Antioxidant Potential : New thiosemicarbazide derivatives from benzohydrazide showed significant antioxidant activities in assays, indicating their therapeutic potential (Nazarbahjat et al., 2014).
properties
IUPAC Name |
2-[(2,4-difluorophenoxy)methyl]benzohydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F2N2O2/c15-10-5-6-13(12(16)7-10)20-8-9-3-1-2-4-11(9)14(19)18-17/h1-7H,8,17H2,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRCPTAHJEZQXPB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=C(C=C(C=C2)F)F)C(=O)NN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F2N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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